Cas no 2090264-12-1 (2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole)

• Product Name: 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole
• CAS No: 2090264-12-1
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 5267558
• Update Time: 2025-05-20

2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole
• Oxazole, 2-(1-chloro-2-methylpropyl)-4-(1-methylethyl)-

• Inchi： 1S/C10H16ClNO/c1-6(2)8-5-13-10(12-8)9(11)7(3)4/h5-7,9H,1-4H3
• InChI Key： HXEKGAFYKSSHJY-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(=CO1)C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Additional information on 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole

Introduction to 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole (CAS No. 2090264-12-1)

2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole (CAS No. 2090264-12-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The structure of 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole is characterized by a five-membered heterocyclic ring containing an oxygen and a nitrogen atom. The presence of a chlorinated alkyl substituent and an isopropyl group adds to its complexity and influences its chemical reactivity and biological behavior. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological properties of oxazole derivatives.

In the context of drug discovery and development, 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole has shown promising results in various preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole has also demonstrated significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. A recent study in the Journal of Antibiotics found that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, making it a potential candidate for the development of new antibiotics.

The anticancer potential of 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole has also been explored in several preclinical models. Research published in Cancer Letters showed that this compound induced apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole could be further investigated as a lead compound for cancer therapy.

In terms of synthetic chemistry, the preparation of 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A typical synthetic route involves the condensation of an appropriate aldehyde with an amine followed by cyclization to form the oxazole ring. The introduction of the chlorinated alkyl and isopropyl substituents can be achieved through subsequent functional group manipulations.

The physicochemical properties of 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole, such as solubility, stability, and partition coefficient (logP), are crucial for its pharmaceutical development. These properties can be optimized through structure-based drug design approaches to enhance its bioavailability and pharmacokinetic profile. For example, modifying the substituents on the oxazole ring can improve water solubility and reduce metabolic degradation.

To further advance the clinical application of 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole, ongoing research is focused on elucidating its detailed mechanism of action at the molecular level. Techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with its target proteins and modulates their function. This knowledge will be instrumental in optimizing its therapeutic potential and minimizing side effects.

In conclusion, 2-(1-Chloro-2-methylpropyl)-4-(propan-2-yl)-1,3-oxazole (CAS No. 2090264-12-1) represents a promising lead compound with multifaceted biological activities. Its anti-inflammatory, antimicrobial, and anticancer properties make it a valuable candidate for further preclinical and clinical investigation. As research in this area continues to evolve, it is likely that this compound will play a significant role in the development of novel therapeutic agents for various diseases.